3-{(3R*,4S*)-4-(dimethylamino)-1-[(6-isopropyl-2-oxo-1,2-dihydropyridin-3-yl)carbonyl]piperidin-3-yl}propanoic acid

• IUPAC Name: 3-[(3R,4S)-4-(dimethylamino)-1-(2-oxo-6-propan-2-yl-1H-pyridine-3-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C19H29N3O4/c1-12(2)15-7-6-14(18(25)20-15)19(26)22-10-9-16(21(3)4)13(11-22)5-8-17(23)24/h6-7,12-13,16H,5,8-11H2,1-4H3,(H,20,25)(H,23,24)/t13-,16+/m1/s1
• InChI Key: SOMALXBJCOCJAZ-CJNGLKHVSA-N
• Canonical SMILES: CC(C)C1=CC=C(C(=O)N1)C(=O)N2CCC(C(C2)CCC(=O)O)N(C)C
• Isomeric SMILES: CC(C)C1=CC=C(C(=O)N1)C(=O)N2CC[C@@H]([C@@H](C2)CCC(=O)O)N(C)C
• Molecular Formula: C19H29N3O4
• Molecular Weight: 363.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to the core structure of this compound involves multistep synthetic pathways. For instance, compounds with the dihydropyridine core can be synthesized via reactions involving dimethylamino groups and acetylene derivatives under catalytic conditions that promote ring closure and functional group transformation (Matouš et al., 2020). Such processes often involve diastereoselective syntheses to control stereochemistry at specific carbon atoms, a crucial factor for compounds with multiple chiral centers (Schmitt, Brown, & Perrio, 2013).

Molecular Structure Analysis

The molecular structure of related compounds showcases a variety of functional groups that are strategically positioned to impart specific chemical properties. X-ray crystallography and NMR spectroscopy are essential tools for determining the arrangement of these groups in three-dimensional space, revealing intra- and intermolecular interactions that can influence the compound's reactivity and physical properties (Dobbin, Hider, Rizvi, Maki, & Helm, 1993).

Chemical Reactions and Properties

Compounds with the dihydropyridine core are known for their involvement in a range of chemical reactions, such as nucleophilic substitutions and electrophilic additions. These reactions can significantly alter the chemical structure, leading to changes in biological activity and physical properties. The presence of amino groups and esters allows for further functionalization through reactions like acylation and alkylation, providing a pathway to a diverse array of derivatives (David, Hurvois, Tallec, & Toupet, 1995).

Physical Properties Analysis

The physical properties of such a compound, including melting point, solubility, and crystal structure, are influenced by its molecular structure and the nature of its functional groups. Polymorphism can be an important aspect, where different crystalline forms exhibit distinct physical properties, impacting the compound's stability, solubility, and reactivity (Vogt, Williams, Johnson, & Copley, 2013).